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Compound of Interest

Compound Name: 1-Phenyl-1,2-propanedione

Cat. No.: B147261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

1-Phenyl-1,2-propanedione (CAS No. 579-07-7). The information is intended to guide

laboratory personnel in the safe use of this compound and to provide a framework for

conducting risk assessments.

Hazard Identification and Classification
1-Phenyl-1,2-propanedione is classified as a hazardous substance under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand these hazards before handling the compound.

GHS Hazard Classification[1][2]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Respiratory Sensitization Category 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled

Skin Sensitization Category 1
H317: May cause an allergic

skin reaction

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Flammable Liquids Category 4 H227: Combustible liquid

Signal Word: Danger[1]

Hazard Pictograms:

alt text

alt text

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Phenyl-1,2-propanedione is

provided below.
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Property Value

Molecular Formula C₉H₈O₂[3][4][5]

Molecular Weight 148.16 g/mol [4][5]

Appearance Yellow liquid[6]

Odor Characteristic[6]

Boiling Point 103-105 °C @ 14 mmHg[4][6][7]

Flash Point 84 °C (183.2 °F) - closed cup[4][6][8]

Density 1.101 g/mL at 25 °C[4][7]

Solubility Insoluble in water[6]

Refractive Index n20/D 1.532[4]

Exposure Controls and Personal Protection
Strict adherence to exposure control measures and the use of appropriate personal protective

equipment (PPE) are mandatory when handling 1-Phenyl-1,2-propanedione.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when heating

or creating aerosols.[1][3]

Ensure that eyewash stations and safety showers are readily accessible.[6]

Personal Protective Equipment (PPE):[1][3][6][8]
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PPE Category Specifications

Eye/Face Protection

Wear tightly fitting safety goggles or a face

shield (conforming to EN166 or NIOSH

standards).

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber). Wear a lab coat or other protective

clothing to prevent skin contact.

Respiratory Protection

If ventilation is inadequate or if there is a risk of

inhalation, use a NIOSH-approved respirator

with an appropriate cartridge for organic vapors.

Safe Handling and Storage
Handling:

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe vapors or mists.[1][3]

Wash hands thoroughly after handling.[1][3][6]

Keep away from heat, sparks, and open flames.[3][6]

Do not eat, drink, or smoke in the laboratory.[1][3]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]

Store locked up.[1][3]

Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If experiencing

respiratory symptoms, call a POISON CENTER

or doctor.[1][3][6]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Get medical

attention if skin irritation or a rash occurs.[1][3]

[6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. Get

immediate medical attention.[1][3][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or doctor if

you feel unwell.[1][3][6]

Accidental Release and Firefighting Measures
Accidental Release:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill with an inert absorbent material (e.g., sand, earth).

Collect the absorbed material into a suitable, closed container for disposal.

Clean the spill area thoroughly with a suitable solvent.

Firefighting:
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Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

water spray.[1][6]

Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the

fire.

Specific Hazards: The product is a combustible liquid.[3][6] Thermal decomposition can

produce irritating gases and vapors, including carbon monoxide and carbon dioxide.[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][6]

Toxicological Information
While specific LD50 data for 1-Phenyl-1,2-propanedione is not readily available in the

searched documents, the GHS classification indicates that it is harmful if swallowed or in

contact with skin.[1][3] The primary toxicological concerns are skin and eye irritation, and skin

and respiratory sensitization.[1][3]

Experimental Protocols for Safety Assessment
Standardized test guidelines from the Organisation for Economic Co-operation and

Development (OECD) are used to assess the safety of chemicals. The following are summaries

of relevant protocols.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion
This test is designed to determine the potential of a substance to cause skin irritation or

corrosion.

Methodology Summary:

Test Animal: Albino rabbit.[3]

Procedure:

A small area of the rabbit's skin is shaved.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://altogenlabs.com/toxicology/acute-dermal-irritation-oecd404/
https://www.benchchem.com/product/b147261?utm_src=pdf-body
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://catalog.labcorp.com/toxicology/gene/oecd-404-acute-skin-irritation
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147261?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


0.5 mL (for liquids) or 0.5 g (for solids) of the test substance is applied to the shaved area

and covered with a gauze patch.[3]

The exposure duration is typically 4 hours.[3]

The patch is removed, and the skin is observed for signs of erythema (redness) and

edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

Observations may continue for up to 14 days to assess the reversibility of any effects.[3]

Evaluation: The severity of the skin reactions is scored. If the irritation persists to the end of

the observation period, the substance is considered a skin irritant.[1][3]

OECD Test Guideline 429: Skin Sensitization (Local
Lymph Node Assay - LLNA)
The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.

Methodology Summary:

Test Animal: Mouse.[9][10][11]

Principle: The test measures the proliferation of lymphocytes in the lymph nodes draining the

site of application of the test substance. An increased proliferation is indicative of a

sensitization response.[9][10][11]

Procedure:

A minimum of three concentrations of the test substance are prepared in a suitable

vehicle.

The test substance is applied to the dorsal surface of each ear of the mice for three

consecutive days.[9]

On day 5, a solution of ³H-methyl thymidine is injected intravenously.

After 5 hours, the mice are euthanized, and the draining auricular lymph nodes are

excised.
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A single-cell suspension of lymph node cells is prepared, and the incorporation of ³H-

methyl thymidine is measured using a beta-scintillation counter.

Evaluation: The results are expressed as a Stimulation Index (SI), which is the ratio of the

mean proliferation in the test group to the mean proliferation in the vehicle control group. An

SI of 3 or greater is considered a positive result for skin sensitization.[10]

Visualized Workflows
The following diagrams illustrate key safety and experimental workflows.
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Hazard Assessment

Safe Handling

Emergency Procedures

Review Safety Data Sheet (SDS) Conduct Risk Assessment
Provides data for

Use Engineering Controls
(Fume Hood)

Determines required

Wear Appropriate PPE

Determines required

Follow Safe Laboratory Practices

Spill Response

Exposure Response
(First Aid)

Fire Response
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Start: OECD 404 Acute Dermal Irritation Test

Animal Preparation
(Shave skin of albino rabbit)

Apply 0.5 mL/0.5 g of
1-Phenyl-1,2-propanedione

Cover with gauze patch
(4-hour exposure)

Remove patch and
clean the skin

Observe for erythema and edema
at 1, 24, 48, 72 hours
(and up to 14 days)

Score skin reactions

Classify as irritant or non-irritant

End of Test

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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